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For Researchers, Scientists, and Drug Development Professionals

Introduction
BODIPY™ TR-X is a bright, red-fluorescent dye that serves as a valuable tool in neuroscience

research. Its utility stems from its succinimidyl ester (NHS ester) functional group, which readily

reacts with primary amines on proteins, peptides, and other biomolecules to form stable

covalent bonds. This property, combined with its excellent photophysical characteristics, makes

it particularly well-suited for a variety of applications, including immunofluorescence

microscopy, peptide labeling for receptor tracking, and in vivo imaging, especially with two-

photon microscopy.

The BODIPY™ core structure provides high fluorescence quantum yield and a narrow emission

spectrum, which is beneficial for multiplexing experiments with other fluorophores. Its relatively

long excited-state lifetime is also advantageous for fluorescence polarization-based assays.

Furthermore, BODIPY™ TR-X exhibits a large two-photon cross-section, enabling deep-tissue

imaging with reduced phototoxicity and scattering, a critical advantage for studying neuronal

structures and processes within the complex environment of the brain.[1]
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These application notes provide an overview of the key applications of BODIPY™ TR-X in

neuroscience, along with detailed protocols for its use in labeling biomolecules and performing

advanced imaging experiments.

Key Applications in Neuroscience
Immunofluorescent Labeling of Neuronal Proteins: BODIPY™ TR-X can be conjugated to

primary or secondary antibodies to visualize the localization and expression of specific

proteins within neurons and glial cells. This is fundamental for studying neuronal morphology,

synaptic structures, and the distribution of ion channels, receptors, and other key neuronal

proteins.

Labeling of Neuropeptides and Neurotransmitters: The amine-reactive nature of BODIPY™

TR-X allows for the direct labeling of peptides, such as Neuropeptide Y (NPY), to study their

binding to receptors and their trafficking in the nervous system.[2][3] This is crucial for

understanding the roles of these signaling molecules in various physiological and

pathological processes.

In Vivo and Ex Vivo Imaging with Two-Photon Microscopy: The favorable two-photon

excitation properties of BODIPY™ TR-X make it an excellent choice for deep-tissue imaging

in living animals or thick brain slices.[4][5] This enables the study of dynamic processes such

as neuronal plasticity, glial cell responses, and the progression of neurodegenerative

diseases in a more physiologically relevant context.

Neurodegenerative Disease Research: While some studies utilize custom-synthesized

BODIPY™ derivatives, the principles can be adapted for BODIPY™ TR-X conjugates. For

instance, labeled antibodies or peptides can be used to visualize pathological hallmarks such

as amyloid-beta plaques in Alzheimer's disease models.

Quantitative Data
The following tables summarize the key quantitative properties of BODIPY™ TR-X and its

conjugates, providing a reference for experimental design and data interpretation.

Table 1: Photophysical Properties of BODIPY™ TR-X

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1751241/
https://pubmed.ncbi.nlm.nih.gov/16231000/
https://pubmed.ncbi.nlm.nih.gov/10356355/
https://bpb-us-e1.wpmucdn.com/sites.gatech.edu/dist/f/516/files/2010/10/Potter4d_2Photon2005.pdf?bid=516
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663740?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Excitation Maximum (λex) ~588 nm

Emission Maximum (λem) ~616 nm

Molar Extinction Coefficient ~100,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield High (in organic solvents)

Excited-State Lifetime
~5.4 nanoseconds (in

Methanol)

Recommended Two-Photon

Excitation
~800 - 850 nm

Table 2: Performance Characteristics in Neuroscience Applications (Representative Data)

Application Parameter
Typical
Value/Range

Reference

Neuropeptide Y

Receptor Binding

Binding Affinity (Ki) of

BODIPY™ TMR-NPY

1-6 nM (for Y1

receptor)

Two-Photon Imaging

Signal-to-Noise Ratio

(S/N) for single action

potentials (with similar

long-wavelength dyes)

8.30 ± 0.58

Amyloid Plaque

Imaging

Binding Affinity (Ki) of

a BODIPY-based

probe (NIAD-4)

10 nM

Experimental Protocols
Protocol 1: Conjugation of BODIPY™ TR-X NHS Ester to
an Antibody
This protocol describes the labeling of a primary or secondary antibody with BODIPY™ TR-X

NHS ester for use in immunofluorescence applications.
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Materials:

BODIPY™ TR-X NHS Ester

Antibody (2 mg/mL in amine-free buffer, e.g., PBS pH 7.4)

Anhydrous Dimethylsulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)

Spectrophotometer

Procedure:

Prepare the Antibody:

Dissolve or dialyze the antibody into the Reaction Buffer at a concentration of 2 mg/mL.

Buffers containing primary amines (e.g., Tris) must be avoided as they will compete with

the antibody for conjugation.

Prepare the Dye Stock Solution:

Allow the vial of BODIPY™ TR-X NHS Ester to warm to room temperature before opening.

Dissolve the dye in anhydrous DMSO to a final concentration of 10 mg/mL.

Conjugation Reaction:

Slowly add a 10-20 fold molar excess of the dissolved BODIPY™ TR-X NHS Ester to the

antibody solution while gently stirring. The optimal molar ratio may need to be determined

empirically for each antibody.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification of the Conjugate:
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Separate the labeled antibody from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

The first colored fraction to elute will be the BODIPY™ TR-X labeled antibody.

Characterization of the Conjugate:

Measure the absorbance of the purified conjugate at 280 nm (for protein) and 588 nm (for

BODIPY™ TR-X).

Calculate the degree of labeling (DOL) using the following formula: DOL = (A_max ×

ε_protein) / [(A_280 - (A_max × CF)) × ε_dye] Where:

A_max is the absorbance at 588 nm.

A_280 is the absorbance at 280 nm.

ε_protein is the molar extinction coefficient of the antibody at 280 nm (typically ~210,000

M⁻¹cm⁻¹ for IgG).

ε_dye is the molar extinction coefficient of BODIPY™ TR-X at 588 nm (~100,000

M⁻¹cm⁻¹).

CF is the correction factor for the dye's absorbance at 280 nm (typically ~0.3 for

BODIPY™ TR).
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Workflow for Antibody Conjugation with BODIPY TR-X
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Two-Photon Imaging Workflow

Sample Preparation Imaging Analysis

Acute Brain Slice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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